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Compound of Interest

Compound Name: BTC,tetrapotassiumsalt

Cat. No.: B1496604 Get Quote

Welcome to the technical support center for BTC tetrapotassium salt. This guide is designed for

researchers, scientists, and drug development professionals to provide in-depth technical

guidance and troubleshooting advice for optimizing the use of BTC tetrapotassium salt in your

experiments. As Senior Application Scientists, we have compiled this resource based on field-

proven insights and established scientific principles to ensure the integrity and success of your

research.

Frequently Asked Questions (FAQs)
This section addresses common questions regarding the handling, properties, and application

of BTC tetrapotassium salt.

Q1: What is BTC tetrapotassium salt and what is its primary application?

BTC tetrapotassium salt is a low-affinity fluorescent calcium indicator.[1] Its primary application

is for the quantitative measurement of high-level intracellular calcium concentrations, such as

those observed upon the activation of smooth muscle, neurons, and intracellular calcium

stores.[1] It is particularly useful in situations where other high-affinity calcium indicators might

become saturated.

Q2: What are the key spectral properties of BTC tetrapotassium salt?
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Upon binding to calcium, BTC exhibits a shift in its excitation maximum from approximately 480

nm to 401 nm, with an emission maximum at 529 nm.[1][2] This spectral shift allows for

ratiometric measurements of calcium concentration, which provides a more accurate

quantification by minimizing the effects of uneven dye loading, cell thickness, and

photobleaching.

Q3: What is the dissociation constant (Kd) of BTC for calcium and why is it important?

BTC has a low affinity for calcium, with a dissociation constant (Kd) reported to be in the range

of 7-26 µM.[1] This low affinity is crucial for accurately measuring high calcium concentrations

without signal saturation. The Kd value represents the calcium concentration at which half of

the indicator is bound to calcium.

Q4: How should BTC tetrapotassium salt be stored?

For long-term stability, BTC tetrapotassium salt should be stored at -20°C as a solid.[1][3] Once

reconstituted into a stock solution, it is recommended to aliquot it into single-use volumes and

store at -20°C to avoid repeated freeze-thaw cycles, which can degrade the compound.[4]

Q5: In what solvents is BTC tetrapotassium salt soluble?

BTC tetrapotassium salt is soluble in water.[1][2] For experimental use, it is typically dissolved

in a high-quality, anhydrous solvent like water or a suitable buffer to prepare a concentrated

stock solution.

Troubleshooting Guide
This guide provides solutions to common problems encountered during experiments with BTC

tetrapotassium salt.

Problem 1: No or weak fluorescent signal.

Possible Cause 1: Incorrect filter set or instrument settings.

Explanation: The unique spectral properties of BTC require specific excitation and

emission wavelengths.
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Solution: Ensure that your fluorescence microscope or plate reader is equipped with the

appropriate filters for ratiometric imaging of BTC (excitation at ~401 nm and ~480 nm,

emission at ~529 nm). Verify that the instrument settings are optimized for detecting the

BTC signal.

Possible Cause 2: Insufficient intracellular concentration of the indicator.

Explanation: If the dye is not effectively loaded into the cells, the resulting fluorescent

signal will be weak.

Solution: Increase the loading concentration of the BTC, AM ester form (if used for

intracellular measurements) or the incubation time.[4] For cell-impermeant BTC

tetrapotassium salt, ensure the cell membrane has been permeabilized if intracellular

measurements are intended.

Possible Cause 3: Low intracellular calcium levels.

Explanation: BTC is a low-affinity indicator and may not show a significant signal at basal

or low calcium concentrations.

Solution: Use a positive control to stimulate an increase in intracellular calcium (e.g.,

ionomycin) to confirm that the dye is responsive. If you are expecting to measure low

calcium levels, a high-affinity indicator like Fura-2 may be more appropriate.

Problem 2: High background fluorescence.

Possible Cause 1: Incomplete removal of extracellular dye.

Explanation: Residual extracellular BTC, AM that has not been washed away can be

hydrolyzed by extracellular esterases, leading to background fluorescence.

Solution: Ensure thorough washing of the cells with a physiological buffer after the loading

step to remove all extracellular dye.

Possible Cause 2: Autofluorescence from cells or media.

Explanation: Some cell types and culture media exhibit intrinsic fluorescence at the

wavelengths used for BTC.
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Solution: Image a sample of unstained cells in the same media to determine the level of

autofluorescence. If it is significant, consider using a phenol red-free medium during the

experiment.

Problem 3: Signal saturation or non-linear response.

Possible Cause 1: BTC concentration is too high.

Explanation: While BTC is a low-affinity indicator, excessively high concentrations can still

lead to signal saturation, especially with very high calcium levels.

Solution: Perform a concentration titration to determine the optimal loading concentration

of BTC for your specific cell type and experimental conditions. Start with the

recommended concentration range and perform serial dilutions.

Possible Cause 2: Calcium levels exceed the dynamic range of BTC.

Explanation: The useful range for a calcium indicator is typically one order of magnitude

above and below its Kd. If the intracellular calcium concentration far exceeds the upper

limit of BTC's dynamic range, the response will be non-linear.

Solution: While BTC is designed for high calcium concentrations, in extreme cases, you

may need to consider alternative measurement techniques.

Experimental Protocols
Protocol 1: Preparation of BTC Tetrapotassium Salt Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BTC tetrapotassium salt.

Materials:

BTC tetrapotassium salt (Molecular Weight: 844.0 g/mol )[1]

High-quality, anhydrous Dimethyl Sulfoxide (DMSO) or nuclease-free water

Microcentrifuge tubes
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Procedure:

Allow the vial of BTC tetrapotassium salt to equilibrate to room temperature before opening

to prevent condensation.

Prepare a 10 mM stock solution by dissolving the appropriate mass of the salt in the desired

volume of solvent. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 8.44

mg of BTC tetrapotassium salt in 1 mL of DMSO or water.

Vortex briefly to ensure the salt is completely dissolved.

Aliquot the stock solution into single-use volumes (e.g., 10-20 µL) in microcentrifuge tubes.

Store the aliquots at -20°C, protected from light. Avoid repeated freeze-thaw cycles.[4]

Table 1: Stock Solution Preparation Volumes[2]

Desired Stock
Concentration

Mass of BTC
Tetrapotassium Salt

Volume of Solvent

1 mM 1 mg 1.185 mL

5 mM 1 mg 237 µL

10 mM 1 mg 118.5 µL

Protocol 2: General Calcium Flux Assay

This protocol provides a general guideline for measuring intracellular calcium changes using

the cell-permeant AM ester form of BTC. This should be optimized for your specific cell type

and experimental setup.

Materials:

Cells cultured on a 96-well black-walled, clear-bottom plate

BTC, AM stock solution (in DMSO)

Pluronic® F-127 (20% solution in DMSO)
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Hanks' Balanced Salt Solution with 20 mM HEPES (HHBS)

Test compounds

Positive control (e.g., ionomycin or ATP)

Procedure:

Prepare the dye-loading solution: On the day of the experiment, prepare a BTC, AM working

solution at 2X the final desired concentration in HHBS. For a final concentration of 5 µM,

prepare a 10 µM working solution. To aid in solubilization, add Pluronic® F-127 to a final

concentration of 0.02-0.04%.[4]

Cell Plating: Plate cells in the 96-well plate at a density that will result in a confluent

monolayer on the day of the experiment.

Dye Loading: Remove the culture medium and add 100 µL of the dye-loading solution to

each well. Incubate at 37°C for 30-60 minutes.[4]

Washing: After incubation, carefully remove the dye-loading solution and wash the cells twice

with 100 µL of HHBS to remove any extracellular dye.

Compound Addition: Add 100 µL of your test compounds (at 2X the final concentration) to the

appropriate wells.

Fluorescence Measurement: Immediately begin measuring fluorescence using a plate reader

equipped for ratiometric measurements of BTC (Excitation at ~401 nm and ~480 nm,

Emission at ~529 nm). Record a baseline reading for 5-10 minutes.

Stimulation: Add a stimulating agent (positive control) to induce a calcium response and

continue recording the fluorescence.

Visualizations
Experimental Workflow for Calcium Flux Assay
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Caption: Workflow for a typical intracellular calcium flux assay using BTC, AM.
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Caption: Decision tree for troubleshooting common issues in BTC experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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